Cas no 5440-16-4 (9H-Purin-6-amine,9-methyl-N-(phenylmethyl)-)

• Product name: 9H-Purin-6-amine,9-methyl-N-(phenylmethyl)-
• CAS No: 5440-16-4
• MF: C₁₃H₁₃N₅
• MW: 239.27582
• CID: 386912
• PubChem ID: 225611

9H-Purin-6-amine,9-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-methyl-N-(phenylmethyl)-
• 6-BENZYLAMINO-9-METHYLPURINE
• N-benzyl-9-methylpurin-6-amine
• 6-Benzyl-9-methyladenin
• 6-Benzylamino-9-methylpurin
• AC1L5E5Y
• AC1Q4XZP
• benzyl-(9-methyl-9H-purin-6-yl)-amine
• CHEBI:318813
• CHEMBL131098
• N-6-Benzyl-9-methyl-adenin
• N6-Benzyl-9-methyladenine
• N6-Benzyl-9-methyladenosin
• N-benzyl-9-methyl-9H-purin-6-amine
• NSC15191
• SureCN4382069
• SCHEMBL4382069
• AKOS015905350
• 5440-16-4
• DTXSID70280054
• NSC-15191
• L002336
• Z990825978
• BDBM50056160

• Inchi： InChI=1S/C13H13N5/c1-18-9-17-11-12(15-8-16-13(11)18)14-7-10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3,(H,14,15,16)
• InChI Key： WWWMKWQCRJJMPZ-UHFFFAOYSA-N
• SMILES： CN1C=NC2=C(N=CN=C21)NCC3=CC=CC=C3

Computed Properties

• Exact Mass: 239.11729
• Monoisotopic Mass: 239.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.63